Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Comprehensive Technical Guide: Triclocarban
Environmental Persistence and
Bioaccumulation

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triclocarban

CAS No.: 101-20-2

Cat. No.: S580542

Chemical Identity and Fundamental Properties

TCC's molecular structure features chlorinated phenyl rings connected by a urea bridge, contributing to its

environmental behavior.

Chemical Abstracts Service Registry Number: 101-20-2
IUPAC Name: N-(4-Chlorophenyl)-N'-(3,4-dichlorophenyl)urea
Molecular Formula: C13HsCIsN20

Molecular Weight: 315.58 g/mol [1]

Critical Physicochemical Parameters

Table: Key physicochemical properties of triclocarban governing environmental distribution

Property Value Data Type Environmental Significance
Water Solubility 0.62 mg/L at Experimental Low solubility promotes partitioning
25°C [2] from water to organic phases
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Property Value Data Type Environmental Significance
Octanol-Water Partition 3.63-4.20 Experimental Indicates high lipophilicity and
Coefficient (log Kow) [1][2] bioaccumulation potential
Vapor Pressure 4.8 x 10 Pa Modelled [2] Negligible volatility, unlikely to
at 25°C partition to atmosphere
Henry's Law Constant 46 x10° Modelled [2] Confinds substance to aquatic and
Pa-m3/mol terrestrial environments
Dissociation Constant 12.7 at 20°C Experimental Remains neutral across
(pKa) [2] environmental pH ranges
Melting Point 255.6°C Experimental High thermal stability

[2]

Environmental Fate and Persistence

Primary Sources and Pathways

e Usage Sources: TCC has been historically used in personal care products including bar soaps (up to
80% of antimicrobial bar soap in the US contained TCC as of 2005), lotions, deodorants, toothpaste,
and plastics [1].

¢ Release Pathways: After consumer use, >95% of TCC enters wastewater treatment systems, with
annual US wastewater loading estimated at approximately 2.75x10° kg [3].

Behavior in Wastewater Treatment Plants

WWTPs are critical control points for TCC environmental release. Multiple studies demonstrate that TCC is

effectively removed from wastewater stream but transferred to sludge phase.

Table: Triclocarban fate in wastewater treatment plants across different studies
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Overall
Influent Effluent Sludge Transfer to
Study/Source . . Removal .
Concentration  Concentration . Concentration Sludge
Efficiency
Zheng et al. 731.1-812.4 <2.5% of >97% Not specified 38.2-44.4%
[3] ng/L influent
Heidler et al. 6100 £ 2000 170 + 30 ng/L 97 £ 1% Not specified 78 £11%
(cited in [3]) ng/L
Lozano et al. Not specified Not specified Not 13,100 + 900 79%
(cited in [3]) specified ng/g (dry
weight)
Global - - - Mean 2350 ng/g  Major
Concern [3] in China pathway to

Transformation and Degradation

TCC undergoes different fates across environmental compartments:

environment

e Microbial Degradation: Limited in many environments; forms transformation products including 4-

chloroaniline and 3,4-dichloroaniline (carcinogenic byproducts) [1].

¢ Gut Microbiota Metabolism: Unigue metabolic profile in colon with high abundance of parent TCC
and free-form metabolites mediated by gut microbiota actions [4].

e Composting Performance: Sewage sludge composting shows varying degradation efficiency
depending on bulking agents and process conditions [3].

Bioaccumulation Potential

Bioaccumulation Metrics and Evidence

TCC's high lipophilicity (log KOW = 3.63-4.20) drives significant bioaccumulation in aquatic and terrestrial

organismes.
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Table: Experimental bioaccumulation evidence for triclocarban

Organism/Matrix  Location/Study Concentration Notes
Fish Kaveri and Vellar 1.4-692 ng/g (lipid weight) 100% detection
Rivers, India [3] frequency in fish
Surface Water Chinese River Basins 6.97-152.60 ng/L Highest in Yellow River
[3] Basin
Dolphins Atlantic [1] Detected Marine mammal

exposure evidence

Human NHANES [4] ~37% of US population Widespread human
Monitoring exposure
Human Tissues Pregnant women [5] Detected in maternal and Transplacental transfer
fetal placental tissues confirmed
Crop Plants Edible crops [5] Detected in roots Potential food chain
exposure

¢ Agquatic Organisms: Bioaccumulation factors up to 1600 for snails and 2700 for algae near WWTP
outfalls [6].

¢ Human Exposure Pathways: Dermal absorption from personal care products, dietary intake through
contaminated food crops, and placental transfer to fetuses [5].

Ecotoxicological Impacts

Aquatic Toxicity

TCC is classified as "highly hazardous to aquatic life" with significant toxicity across species:

Daphnia magna: LCso = 0.01 mg/L after 48h (acute) [6]
Ceriodaphnia dubia: LCso = 0.0031 mg/L after 48h (acute) [6]
Green alga (Scenedesmus subspicatus): LCso = 0.02 mg/L after 72h (growth inhibition) [6]

Amphibians, fish, and invertebrates: Multiple studies show adverse effects [1]
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Endocrine Disruption Mechanisms

TCC exhibits multiple endocrine-disrupting activities through different mechanisms:
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Figure: Molecular mechanisms of TCC endocrine disruption based on in vitro and in vivo studies [7] [1]

Advanced Experimental Methodologies

Analytical Detection Protocols

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) Method [4]

e Extraction: Tissue samples (=100 mg) homogenized with 1 mL methanol using OMNI bead ruptor,

centrifuged at 7000xg for 3 min
e Cleanup: Supernatant transferred, centrifuged at 13,000xg for 5 min, 500 yL supernatant vacuum-

centrifuged to dryness
¢ Analysis: Reconstitution in methanol proportional to sample weights, centrifugation (15,000xg, 10

min, 4°C)
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¢ Instrumentation: Dionex Ultimate 3000 UHPLC system coupled to TSQ Quantiva Triple Quadrupole
mass spectrometer

e Chromatography: ACQUITY UPLC BEH C18 column (1.7 pm, 2.1x100 mm); mobile phase: 2mM
ammonium acetate in water (A) and acetonitrile (B)

¢ Quantification: Multiple reaction monitoring (MRM) mode with isotope-labeled internal standards

Wastewater Treatment Plant Fate Studies

Sample Collection Protocol [3]

e Water Sampling: 3000 mL composite samples collected at 7:00-8:00, 12:00-13:00, and 17:00-18:00
from influent and effluent streams

¢ Sludge Sampling: Sewage sludge collected from filter press dehydrator outlet at same time intervals

¢ Analysis: Solid-phase extraction followed by LC-MS/MS quantification

Gut Microbiota Metabolism Studies

In Vivo Experimental Designs [4]

¢ Animal Models: Swiss Webster mice (6 weeks) treated with 80 ppm TCC via modified AIN-93G diet
(=8 mg/kg/day) for 4 weeks

e Germ-Free Models: Comparison of conventional vs. germ-free mice after single oral gavage (8
mg/kg TCC)

¢ Antibiotic Depletion: Drinking water with 1.0 g/L ampicillin and 0.5 g/L neomycin for 7 days before
TCC exposure

e Tissue Collection: Blood, liver, heart, kidney, lung, bile, small intestine, colon (mucosa and digesta)
for LC-MS/MS analysis

Regulatory Status and Research Trends

Global Regulatory Landscape

¢ United States: FDA banned TCC in consumer antiseptic washes in 2016, effective September 2017
[1]

e Canada: 2023 screening assessment concluded low risk of ecological harm due to limited exposure
potential, despite high hazard classification [2]
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e Ongoing Concerns: Continued presence in cosmetics and environmental reservoirs despite
regulatory restrictions

Emerging Research Priorities

Bibliometric analysis reveals shifting research priorities (2002-2024) [8]:

e Current Focus: Environmental behavior and fate, ecotoxicological impacts and mechanisms, human
exposure risk assessment, degradation and removal technologies

¢ Future Directions: Interaction with other environmental pollutants, improved removal technologies,
mixture toxicity effects

Conclusion and Future Perspectives

TCC represents a concerning case study of antimicrobial environmental contamination. Despite regulatory
actions, its persistence and bioaccumulation potential create legacy contamination issues requiring continued

management. Future research should focus on:

¢ Advanced Treatment Technologies: Developing more efficient degradation methods for TCC in
wastewater and sludge

e Mixture Toxicity Assessment: Understanding interactive effects with co-occurring contaminants

e Human Health Impact Studies: Elucidating long-term health implications of chronic low-dose
exposure

 Remediation Strategies: Developing effective cleanup technologies for contaminated sediments and
soils

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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